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Cat. No.: B1146849 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Mag-Fura-2, also known as Furaptra, is a ratiometric, ultraviolet (UV)-excitable fluorescent

indicator widely employed for the quantitative measurement of intracellular magnesium ions

(Mg²⁺).[1][2] Its ability to shift its excitation wavelength upon binding to Mg²⁺ allows for accurate

determination of intracellular Mg²⁺ concentrations, minimizing issues related to dye loading, cell

thickness, and instrument sensitivity. This technical guide provides an in-depth overview of

Mag-Fura-2 tetrapotassium salt, its properties, experimental protocols, and its application in

cellular biology and drug development.

Core Principles and Applications
Intracellular magnesium plays a crucial role in a vast array of cellular processes, including

enzymatic reactions, DNA synthesis, hormone secretion, and muscle contraction.[1][3]

Consequently, the ability to accurately measure intracellular Mg²⁺ concentrations is vital for

understanding cellular function in both normal physiological and pathological states. Mag-Fura-

2 is a valuable tool for these investigations, enabling researchers to monitor second-by-second

changes in cytosolic magnesium levels.[4]

The tetrapotassium salt form of Mag-Fura-2 is water-soluble and cell-impermeant, making it

suitable for direct loading into cells via microinjection or patch pipette infusion.[5][6] For less

invasive loading, the cell-permeant acetoxymethyl (AM) ester form of Mag-Fura-2 is often used.

[7] Once inside the cell, intracellular esterases cleave the AM group, trapping the active

indicator in the cytosol.
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While primarily a magnesium indicator, Mag-Fura-2 also exhibits sensitivity to calcium ions

(Ca²⁺), albeit with a significantly lower affinity compared to its affinity for Mg²⁺.[1][8] This

property can be exploited to detect high, transient Ca²⁺ concentrations that might saturate high-

affinity calcium indicators like Fura-2.[1][9] However, it also necessitates careful consideration

of potential interference from physiological Ca²⁺ fluctuations during Mg²⁺ measurements.[1]

Quantitative Data
The spectral and binding properties of Mag-Fura-2 are critical for its application. The following

tables summarize the key quantitative data for Mag-Fura-2.

Property Value Reference(s)

Mg²⁺ Dissociation Constant

(Kd)
1.9 mM [1][8][9]

Ca²⁺ Dissociation Constant

(Kd)
25 µM [1]

Solubility Water (pH > 6) [8][9]

Molecular Weight 586.69 g/mol [1]

Table 1: Physicochemical and Binding Properties of Mag-Fura-2 Tetrapotassium Salt

Condition
Excitation
Wavelength (λex)

Emission
Wavelength (λem)

Reference(s)

Mg²⁺-free 369 nm 511 nm [8]

Mg²⁺-saturating 330 nm 491 nm [2][8]

Table 2: Ratiometric Fluorescence Properties of Mag-Fura-2

Experimental Protocols
The following sections provide detailed methodologies for the use of Mag-Fura-2 in measuring

intracellular magnesium concentrations.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.interchim.fr/ft/3/35374A.pdf
https://biotium.com/product/furaptra-tetrasodium-salt-also-known-as-mag-fura-2-tetrasodium-salt/
https://www.interchim.fr/ft/3/35374A.pdf
https://biotium.com/product/furaptra-tetrapotassium-salt-also-known-as-mag-fura-2-tetrapotassium-salt/
https://www.interchim.fr/ft/3/35374A.pdf
https://www.interchim.fr/ft/3/35374A.pdf
https://biotium.com/product/furaptra-tetrasodium-salt-also-known-as-mag-fura-2-tetrasodium-salt/
https://biotium.com/product/furaptra-tetrapotassium-salt-also-known-as-mag-fura-2-tetrapotassium-salt/
https://www.interchim.fr/ft/3/35374A.pdf
https://biotium.com/product/furaptra-tetrasodium-salt-also-known-as-mag-fura-2-tetrasodium-salt/
https://biotium.com/product/furaptra-tetrapotassium-salt-also-known-as-mag-fura-2-tetrapotassium-salt/
https://www.interchim.fr/ft/3/35374A.pdf
https://www.benchchem.com/product/b1146849?utm_src=pdf-body
https://biotium.com/product/furaptra-tetrasodium-salt-also-known-as-mag-fura-2-tetrasodium-salt/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9079720/
https://biotium.com/product/furaptra-tetrasodium-salt-also-known-as-mag-fura-2-tetrasodium-salt/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1146849?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell Loading with Mag-Fura-2 Tetrapotassium Salt
(Microinjection)
This protocol is suitable for single-cell studies where direct introduction of the indicator is

desired.

Materials:

Mag-Fura-2 tetrapotassium salt

Potassium-based intracellular-like buffer (e.g., 120 mM KCl, 10 mM HEPES, pH 7.2)

Microinjection system

Fluorescence microscope with appropriate filter sets

Procedure:

Prepare Indicator Solution: Dissolve Mag-Fura-2 tetrapotassium salt in the intracellular-like

buffer to a final concentration of 1-5 mM.

Cell Preparation: Plate cells on a glass-bottom dish suitable for microscopy.

Microinjection: Load the Mag-Fura-2 solution into a microinjection needle. Under microscopic

guidance, carefully inject the solution into the cytoplasm of the target cells.

Equilibration: Allow the injected cells to equilibrate for 10-15 minutes at the desired

experimental temperature.

Imaging: Proceed with fluorescence imaging, alternating excitation between ~340 nm and

~380 nm and collecting emission at ~510 nm.

In Situ Calibration of Intracellular Mag-Fura-2
To convert fluorescence ratios into absolute Mg²⁺ concentrations, an in situ calibration is

essential.

Materials:
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Cells loaded with Mag-Fura-2

Magnesium-free calibration buffer (e.g., containing 10 mM EGTA)

Magnesium-saturating calibration buffer (e.g., containing 10 mM MgCl₂)

Ionophore (e.g., 4-bromo A-23187) to permeabilize the cell membrane to Mg²⁺

Procedure:

Determine Rmin: Perfuse the loaded cells with the magnesium-free calibration buffer

containing the ionophore. This will chelate all intracellular Mg²⁺, and the resulting

fluorescence ratio (340nm/380nm) represents Rmin.

Determine Rmax: Perfuse the cells with the magnesium-saturating calibration buffer

containing the ionophore. This will saturate the indicator with Mg²⁺, and the resulting

fluorescence ratio represents Rmax.

Calculate Intracellular [Mg²⁺]: The intracellular free Mg²⁺ concentration can then be

calculated using the Grynkiewicz equation: [Mg²⁺] = Kd * [(R - Rmin) / (Rmax - R)] * (Sf2 /

Sb2) Where:

Kd is the dissociation constant of Mag-Fura-2 for Mg²⁺ (1.9 mM).

R is the experimentally measured fluorescence ratio.

Rmin is the ratio in the absence of Mg²⁺.

Rmax is the ratio at Mg²⁺ saturation.

Sf2 / Sb2 is the ratio of fluorescence intensities at the denominator wavelength (380 nm)

for the ion-free and ion-bound forms of the indicator, respectively.

Visualizations
Mag-Fura-2 Mechanism of Action

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1146849?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cellular Environment

UV Excitation Source

Mag-Fura-2 (Free)

Excitation at 369 nm Mag-Fura-2-Mg²⁺ Complex

Excitation at 330 nm

Mg²⁺

Fluorescence DetectorEmission at 511 nm

Binding

Dissociation
Emission at 491 nm

Click to download full resolution via product page

Caption: Ratiometric detection of Mg²⁺ by Mag-Fura-2.

Experimental Workflow for Intracellular [Mg²⁺]
Measurement
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Workflow
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Caption: Measurement of intracellular [Mg²⁺] using Mag-Fura-2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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